Cas no 89569-50-6 (2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]-)

2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]- structure
89569-50-6 structure
Product name:2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]-
CAS No:89569-50-6
MF:C15H11N3O3
MW:281.266143083572
CID:596154
PubChem ID:137086754

2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinone, 3-[(hydroxyimino)(2-hydroxyphenyl)methyl]-
    • 3-[(2-hydroxyphenyl)-nitrosomethylidene]-1,4-dihydroquinoxalin-2-one
    • DTXSID60754390
    • 3-[(2-Hydroxyphenyl)(nitroso)methylidene]-3,4-dihydroquinoxalin-2(1H)-one
    • 89569-50-6
    • Inchi: InChI=1S/C15H11N3O3/c19-12-8-4-1-5-9(12)13(18-21)14-15(20)17-11-7-3-2-6-10(11)16-14/h1-8,19,21H,(H,17,20)/b18-13+
    • InChI Key: YTCZSLCPAOQDPL-QGOAFFKASA-N
    • SMILES: C1=CC=C(C(=C1)C(=NO)C2=NC3=CC=CC=C3NC2=O)O

Computed Properties

  • Exact Mass: 281.08004122g/mol
  • Monoisotopic Mass: 281.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 94.3Ų

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